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Compound of Interest

Compound Name: (-)-ZK 216348

Cat. No.: B15613536 Get Quote

Technical Support Center: (-)-ZK 216348
This technical support guide provides researchers, scientists, and drug development

professionals with essential information on the solubility and stability of (-)-ZK 216348 when

using Dimethyl Sulfoxide (DMSO) as a solvent.

Frequently Asked Questions (FAQs)
Q1: What is the maximum solubility of (-)-ZK 216348 in DMSO?

A1: (-)-ZK 216348 has a high solubility in DMSO, reaching up to 200 mg/mL (419.77 mM).[1]

However, achieving this concentration may require sonication.[1] For preparing mother liquors

for in vivo studies, concentrations such as 40 mg/mL are also reported.[2]

Q2: What are the recommended storage conditions for (-)-ZK 216348 stock solutions in

DMSO?

A2: For optimal stability, stock solutions of (-)-ZK 216348 in DMSO should be aliquoted and

stored under the following conditions.[1][3] It is also recommended to protect the solutions from

light.[1][3]

Storage Temperature Shelf Life

-80°C Up to 6 months

-20°C Up to 1 month
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Q3: Why is my (-)-ZK 216348 precipitating out of the DMSO solution?

A3: Compound precipitation from a DMSO stock solution is a common issue that can be

caused by several factors:

Hygroscopic Nature of DMSO: DMSO readily absorbs moisture from the air. The presence of

water can significantly decrease the solubility of the compound.[1][4]

Freeze-Thaw Cycles: Repeatedly freezing and thawing the entire stock solution can lead to

compound precipitation and degradation.[4]

High Concentration: The solution may be oversaturated, especially if not prepared correctly

or if temperature fluctuations occur.[4]

Q4: How does (-)-ZK 216348 exert its biological effect?

A4: (-)-ZK 216348 is a nonsteroidal, selective glucocorticoid receptor (GR) agonist with an IC₅₀

of 20.3 nM.[3] It also interacts with progesterone and mineralocorticoid receptors at similar

concentrations.[3] Its primary mechanism involves binding to the GR, which then modulates the

expression of target genes, leading to anti-inflammatory effects. For instance, it inhibits the

production of proinflammatory cytokines like TNF-α and IL-12.[3]
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Issue Possible Cause(s) Recommended Solution(s)

Compound Precipitation in

Stock Solution

1. DMSO has absorbed water.

[1][4]2. Repeated freeze-thaw

cycles.[4]3. Storage

temperature fluctuations.[4]4.

Concentration is too high.[4]

1. Use fresh, anhydrous

DMSO for preparing stock

solutions.[1][4]2. Aliquot the

stock solution into single-use

volumes to minimize freeze-

thaw cycles.[4]3. Gently warm

the solution and use sonication

to help redissolve the

precipitate.[1][4]4. If

precipitation persists, consider

preparing a fresh, less

concentrated stock solution.[4]

Inconsistent Experimental

Results

1. Degradation of the

compound due to improper

storage.[4]2. Instability of the

compound in the final aqueous

assay buffer.

1. Ensure the stock solution is

stored correctly at the

recommended temperature

and protected from light.[1][3]

[4]2. Always use freshly

thawed aliquots for

experiments.[4]3. Perform a

preliminary stability test of (-)-

ZK 216348 in your specific

experimental buffer at the final

working concentration and

temperature.

Experimental Protocols & Methodologies
Protocol 1: Preparation of a Concentrated Stock
Solution in DMSO
This protocol outlines the standard procedure for preparing a stock solution of (-)-ZK 216348.

Materials:

(-)-ZK 216348 (solid powder)
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Anhydrous (newly opened) DMSO

Sterile polypropylene tubes

Vortex mixer

Sonicator (optional)

Procedure:

Equilibrate the vial of solid (-)-ZK 216348 to room temperature before opening to prevent

moisture condensation.

Calculate the required volume of DMSO to achieve the desired concentration. For example,

to prepare 1 mL of a 10 mM stock solution (Molecular Weight: 476.45 g/mol ), dissolve 4.76

mg of (-)-ZK 216348 in 1 mL of DMSO.

Add the calculated volume of anhydrous DMSO to the vial containing the compound.

Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

If dissolution is slow, sonicate the solution for 5-10 minutes in a water bath.[1]

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile

tubes.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[1][3]

Quantitative Data Summary
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Parameter Value Notes

Molecular Weight 476.45 g/mol

Solubility in DMSO 200 mg/mL (419.77 mM)
Requires sonication; use of

anhydrous DMSO is critical.[1]

Stock Solution Stability
6 months at -80°C1 month at

-20°C

In DMSO, sealed from light

and moisture.[1][3]

Solid Form Stability ≥ 2 years at -20°C [5]
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Caption: Simplified signaling pathway of (-)-ZK 216348 as a Glucocorticoid Receptor agonist.
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Caption: Experimental workflow for preparing and storing (-)-ZK 216348 DMSO stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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